2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

• IUPAC Name: 2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C21H28N6O2/c1-29-20-15-19(22-17-23-20)26-9-7-24(8-10-26)16-21(28)27-13-11-25(12-14-27)18-5-3-2-4-6-18/h2-6,15,17H,7-14,16H2,1H3
• InChI Key: JMFWTNMNKPVTSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)CC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C21H28N6O2
• Molecular Weight: 396.5 g/mol

Description

The compound “2-[4-(6-methoxypyrimidin-4-yl)piperazin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one” is a complex organic molecule that contains several functional groups, including a methoxy group, a pyrimidine ring, and two piperazine rings. These functional groups suggest that this compound may have interesting chemical properties and potential applications in various fields, such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The pyrimidine ring and the piperazine rings are likely to contribute to the rigidity of the molecule, while the methoxy group could add some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in various fields such as medicinal chemistry, materials science, or chemical synthesis.